N-(4-(2-((4-methylbenzyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H17N3O3S/c1-12-4-6-13(7-5-12)10-19-16(22)9-14-11-25-18(20-14)21-17(23)15-3-2-8-24-15/h2-8,11H,9-10H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: KERIIUOLGIVHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Thiazole is another five-membered heterocyclic compound that consists of sulfur and nitrogen. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen.

Synthesis Analysis

The synthesis of imidazole has been made by glyoxal and ammonia. There are various synthetic routes for imidazole and their derived products. The synthesis of thiazole compounds often involves reactions with amines.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Chemical Reactions Analysis

Imidazole shows both acidic and basic properties. It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid. It is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antimicrobial Activity

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Anticancer Activity

The compound has been studied for its potential anticancer activity. .

Antiproliferative Agents

. Antiproliferative agents are used to inhibit or prevent the growth of cells, including the growth of cancer cells.

Drug Designing

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Antibacterial Therapeutic Strategy

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Cell-Penetrating Peptide Conjugate

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Mechanism of Action

The mechanism of action of imidazole and thiazole derivatives can vary widely depending on their specific structures and the biological targets they interact with. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The development of new drugs that overcome the problems of antimicrobial resistance (AMR) is necessary. Heterocyclic compounds, including those containing imidazole, thiazole, and furan moieties, have high chemotherapeutic values and act as a remedy for the development of novel drugs.